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Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796 Get Quote

For researchers, scientists, and drug development professionals, selecting the optimal strong

acid cation (SAC) exchange resin is a critical decision that can significantly impact purification

efficiency, process economics, and final product quality. This guide provides an objective

comparison of Amberlite™ SR1L Na with other prominent SAC resins on the market. The

information herein is compiled from publicly available technical data sheets to facilitate a

comprehensive evaluation.

Data Presentation: A Side-by-Side Look at Key
Properties
The following table summarizes the key physical and chemical properties of Amberlite™ SR1L

Na and its alternatives, including Amberlite™ IRC120 Na (previously IR120 Na), Purolite™

C100, and DOWEX™ HCR-S/S. These resins are all gel-type, sulfonated polystyrene

copolymers, making them suitable for a range of applications from water softening to

demineralization.[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15]
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Property
Amberlite™
SR1L Na

Amberlite™
IRC120 Na

Purolite™
C100

DOWEX™
HCR-S/S

Matrix

Styrene-

divinylbenzene

copolymer

Styrene-

divinylbenzene

copolymer

Crosslinked

Polystyrene

Divinylbenzene

Styrene-DVB, gel

Functional Group Sulfonic acid Sulfonic acid R-SO3¯ Sulfonic acid

Ionic Form as

Shipped
Na+ Na+ Na+ Na+

Total Exchange

Capacity (min.)
1.90 eq/L[2] ≥ 2.0 eq/L[6][7] 2.0 eq/L[11] 1.9 eq/L[9]

Water Retention

Capacity
41 – 49%[2] 42.0 – 49.0%[7] 44 – 48%[4] 48 - 52 %[9]

Particle Size

Range
600 – 800 µm[2]

< 300 µm: ≤

2.0%, > 1180

µm: ≤ 4.0%[6][7]

300 - 1200

µm[11]

300 - 1,200

µm[8]

Maximum

Operating

Temperature

Not Specified 150°C (302°F)[7]
120°C (250°F)

[11]
120°C (250°F)[8]

pH Range Not Specified 0 - 14 Not Specified 0 - 14[8]

Shipping Weight

(approx.)
808 g/L 820 g/L[7] 800 - 840 g/l[11] 800 g/L[9]

Note: The data presented above is derived from individual product data sheets and may not be

directly comparable due to potential variations in testing methodologies. For a definitive

comparison, it is recommended to perform head-to-head testing under identical experimental

conditions.

Experimental Protocols for Comparative Resin
Evaluation
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To facilitate a direct and unbiased comparison of strong acid cation exchange resins, the

following experimental protocols are outlined. These methodologies are based on standard

industry practices for resin evaluation.

Determination of Total Exchange Capacity
This experiment quantifies the total number of exchange sites within the resin.

Materials:

Resin sample (e.g., Amberlite™ SR1L Na, Amberlite™ IRC120 Na)

Chromatography column

0.5 M Sodium Sulfate (Na₂SO₄) solution

Standardized 0.1 M Sodium Hydroxide (NaOH) solution

Phenolphthalein indicator

Deionized water

Glass wool

Procedure:

Resin Preparation: A precisely weighed sample of air-dried resin (approximately 0.9-1.0 g) is

slurried in deionized water.

Column Packing: A glass wool plug is placed at the bottom of the chromatography column.

The resin slurry is then transferred into the column, ensuring no air bubbles are trapped.

Cation Exchange: The 0.5 M Na₂SO₄ solution is passed through the column at a controlled

flow rate (2-3 mL/minute). The sodium ions in the solution exchange with the hydrogen ions

on the resin.

Elution: The eluent, containing the displaced hydrogen ions, is collected in an Erlenmeyer

flask.
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Titration: The collected eluent is titrated with the standardized 0.1 M NaOH solution using

phenolphthalein as an indicator to determine the amount of exchanged hydrogen ions.

Calculation: The total exchange capacity is calculated based on the volume of NaOH used

and the weight of the resin sample.

Evaluation of Kinetic Performance (Breakthrough
Capacity)
This column method assesses the dynamic binding capacity of the resin under flow conditions.

Materials:

Conditioned resin sample

Chromatography column (10-20 mL volume)

Stock solution containing the target cation(s) of known concentration

Peristaltic pump

Fraction collector or manual collection vials

Analytical instrument for cation concentration measurement (e.g., ICP-MS, AAS)

Procedure:

Column Preparation: The column is filled with a known volume of the conditioned resin.

Loading: The stock solution is pumped through the column at a defined flow rate (e.g., 5-20

bed volumes per hour).

Fraction Collection: The column effluent is collected in fractions at regular intervals.

Concentration Analysis: The concentration of the target cation(s) in each fraction is

determined.
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Breakthrough Curve Generation: A plot of the effluent concentration versus the volume of

stock solution passed through the column is generated.

Capacity Calculation: The breakthrough capacity (typically at 10% breakthrough) is

calculated from the curve, representing the amount of cation bound to the resin before

significant leakage occurs.

Pressure Drop Characterization
This experiment evaluates the hydraulic characteristics of the resin, which is crucial for process

design and scale-up.

Materials:

Packed column with the resin sample

Pump capable of delivering a range of flow rates

Pressure gauges at the column inlet and outlet

Deionized water

Procedure:

System Setup: The packed column is integrated into a closed loop with the pump and

pressure gauges.

Flow Rate Variation: Deionized water is pumped through the column at incrementally

increasing flow rates.

Pressure Measurement: The pressure drop across the resin bed is recorded at each flow

rate.

Data Analysis: A plot of pressure drop versus flow rate is generated to characterize the

hydraulic resistance of the resin bed.

Visualizing the Experimental Workflow
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The following diagram illustrates a generalized workflow for the comparative evaluation of

strong acid cation exchange resins.

Workflow for Comparative Resin Evaluation

This structured approach ensures a thorough and unbiased assessment, enabling informed

decisions in the selection of the most suitable strong acid cation exchange resin for a specific

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Amberlite™ SR1L Na and
Other Strong Acid Cation Resins]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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